Cas no 1631746-68-3 (2-Chloro-5-isobutoxypyrimidine)

• Product Name: 2-Chloro-5-isobutoxypyrimidine
• CAS No: 1631746-68-3
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• MDL: MFCD28966074
• CID: 4781472
• Update Time: 2023-08-17

2-Chloro-5-isobutoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-isobutoxypyrimidine
• 2-Chloro-5-isobutoxy-pyrimidine
• 2-Chloro-5-iso-butoxy-pyrimidine
• ClC1=NC=C(C=N1)OCC(C)C
• 2-chloro-5-(2-methylpropoxy)pyrimidine

• MDL： MFCD28966074
• Inchi： 1S/C8H11ClN2O/c1-6(2)5-12-7-3-10-8(9)11-4-7/h3-4,6H,5H2,1-2H3
• InChI Key： CFBHPSISYHEJFU-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)OCC(C)C

Computed Properties

• Exact Mass: 186.0559907 g/mol
• Monoisotopic Mass: 186.0559907 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35
• Molecular Weight: 186.64